(1-Methyl-2,4-dioxo-1,3-diaza-spiro[4.5]dec-3-yl)-acetic acid

• IUPAC Name: 2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetic acid
• InChI: InChI=1S/C11H16N2O4/c1-12-10(17)13(7-8(14)15)9(16)11(12)5-3-2-4-6-11/h2-7H2,1H3,(H,14,15)
• InChI Key: XKEJSMNMNFCNDO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=O)C12CCCCC2)CC(=O)O
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol

Description

“(1-Methyl-2,4-dioxo-1,3-diaza-spiro[4.5]dec-3-yl)-acetic acid” is a product used for proteomics research. It has a molecular formula of C11H16N2O4 and a molecular weight of 240.26.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(1-Methyl-2,4-dioxo-1,3-diaza-spiro[4.5]dec-3-yl)-acetic acid” are not detailed in the search results. The molecular formula C11H16N2O4 and molecular weight 240.26 are known.

Scientific Research Applications

Synthesis and Chemical Reactions

• Efficient Synthesis of Novel Spiro Heterocycles

  Dabholkar and Mishra (2006) described the synthesis of novel spiro heterocycles containing various moieties like thiazole and oxazole. They utilized a microwave irradiation technique, which is significant for the efficient synthesis of these compounds (Dabholkar & Mishra, 2006).

• Reaction with Aldehydes

  Fujita et al. (1986) explored the acid-catalyzed reaction of aldehydes with β-hydroxy acids containing a spiro ring. This study is crucial for understanding the reactivity and potential applications of such spiro compounds (Fujita et al., 1986).

• Anticonvulsant Evaluation

  Scott et al. (1985) synthesized and evaluated the anticonvulsant activity of various spiro carboxylic acids, demonstrating the potential pharmaceutical applications of these compounds (Scott et al., 1985).

• Polyfluorinated 1,3-Diazafluorenes Synthesis

  Karpov et al. (2006) conducted a study on the synthesis of polyfluorinated dihydro-1,3-diazafluorenes, showcasing a method for creating fluorine-containing compounds with potential in various applications (Karpov et al., 2006).

Biological Applications

• Fungicidal Agents Synthesis

  Alauddin and Hayat (2012) prepared alkanoic acids as potential fungicidal agents, highlighting the biological and agricultural applications of these compounds (Alauddin & Hayat, 2012).

• Synthesis of Spiro Heterocycles with Biological Applications

  Dabholkar and Bhusari (2013) synthesized novel spiro heterocycles containing 1,3,4-thiadiazine, thiazole, and oxazole derivatives. This study is important for the development of biologically active compounds (Dabholkar & Bhusari, 2013).

• Antibacterial and Antifungal Activity

  Abdou et al. (2009) synthesized spiro[3']pyrazolinylphosphonates and spiro[3]diazaphospholes, some of which exhibited antibacterial and antifungal activities, indicating their potential in pharmaceutical applications (Abdou et al., 2009).

Safety and Hazards

In terms of safety, it is advised to handle the compound with care and avoid eating, drinking, or smoking while handling it. It should be stored in a tightly-closed container when not in use. Specific hazards arising from the chemical include the generation of carbon oxides and nitrogen oxides.

Future Directions

The future directions for the use and study of “(1-Methyl-2,4-dioxo-1,3-diaza-spiro[4.5]dec-3-yl)-acetic acid” are not specified in the search results. As it is used in proteomics research, it may continue to be a valuable tool in this field.

Mechanism of Action

Target of Action

The primary targets of (1-Methyl-2,4-dioxo-1,3-diaza-spiro[4Compounds with similar structures, such as imidazole derivatives, have been reported to exhibit a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through various mechanisms, leading to changes in cellular processes .

Biochemical Pathways

The specific biochemical pathways affected by (1-Methyl-2,4-dioxo-1,3-diaza-spiro[4Similar compounds have been reported to affect a wide range of biochemical pathways, leading to various downstream effects .

Result of Action

The molecular and cellular effects of (1-Methyl-2,4-dioxo-1,3-diaza-spiro[4Similar compounds have been reported to have various effects at the molecular and cellular levels .